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Compound of Interest

Compound Name: Cyclononane

Cat. No.: B1620106

Essential Safety and Handling Guide for
Cyclononane

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Cyclononane. It is intended for researchers, scientists, and
drug development professionals to ensure safe laboratory practices.

Cyclononane Properties and Hazards

Cyclononane is a flammable liquid and vapor that can cause skin and eye irritation.[1] It is
crucial to handle this chemical with appropriate safety measures to prevent exposure and
accidents.
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Property

Value

Molecular Formula

CoHa1s[2]

Molecular Weight 126.24 g/mol [3]

Boiling Point 169.42°C (rough estimate)[4]
Melting Point 11°C[4]

Flash Point 65.6°C[5]

Density 0.8463 g/cm?3[4]

Appearance Colorless liquid[4]

Solubility in Water

Insoluble[4]

GHS Hazard Statements:

H226: Flammable liquid and vapor[1]
H315: Causes skin irritation[1]
H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory when handling

Cyclononane to minimize exposure and ensure personal safety.
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PPE Category Specifications and Purpose

Weatr tightly fitting safety goggles with side-
Eye and Face Protection shields conforming to EN 166 (EU) or NIOSH

(US) to protect against splashes and vapors.[6]

Chemical-resistant gloves (e.g., nitrile,

neoprene), a flame-retardant lab coat, and
Skin Protection closed-toe shoes are required to prevent skin

contact.[7] Wear fire/flame resistant and

impervious clothing.[6]

All handling must be performed in a certified

chemical fume hood.[7] If exposure limits are at
Respiratory Protection risk of being exceeded, a NIOSH-approved

respirator with an organic vapor cartridge is

necessary.[7]

Operational Protocols

Adherence to the following step-by-step procedures is critical for the safe handling and storage
of Cyclononane.

Handling Protocol

o Risk Assessment: Before commencing any work, conduct a thorough risk assessment that
covers the quantities of Cyclononane to be used, the potential for aerosol generation, and
emergency procedures.[7]

¢ Ventilation: All handling of Cyclononane, including weighing and transferring, must be
conducted inside a certified chemical fume hood to minimize inhalation exposure.[7]

« Ignition Sources: Keep the compound away from heat, sparks, open flames, and other
potential ignition sources.[1][7] Use only non-sparking tools and explosion-proof equipment.

[1][7]

» Static Discharge: Ground and bond containers during transfers to prevent the buildup of
static electricity.[1][7]
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» Personal Hygiene: Wash hands and forearms thoroughly with soap and water after handling
and before leaving the laboratory.[5][7] Contaminated clothing should not be taken out of the
workplace.[7]

Storage Protocol

o General Storage: Store in a cool, dry, and well-ventilated area.[5][7]

o Container Integrity: Keep containers tightly sealed to prevent the absorption of moisture.[5]

[7]

e Incompatible Materials: Store away from incompatible substances such as strong oxidizing
agents.[5]

e Security: Store in a locked cabinet or an area with restricted access.[8]

Emergency and Disposal Plans

Proper procedures for spills and waste disposal are essential to mitigate risks and protect the
environment.

Spill and Emergency Procedures

o Small Spills: Absorb the spill with an inert, non-combustible material like vermiculite or sand.
[7] Place the absorbed material into a sealed and labeled container for hazardous waste
disposal.[7]

e Large Spills: Immediately evacuate the area and remove all ignition sources.[7] Ensure the
area is well-ventilated.[7] Do not attempt to clean up a large spill without the appropriate
respiratory protection and protective clothing.[7]

o First Aid (Eyes): In case of eye contact, immediately flush the eyes with copious amounts of
water for at least 15 minutes.

» First Aid (Inhalation): If inhaled, move the person to fresh air and ensure they are
comfortable for breathing.[6]

Disposal Plan
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» Waste Collection: Collect all Cyclononane waste in a designated, labeled, and sealed
container for non-halogenated organic solvents.[9]

e Environmental Precaution: Do not dispose of Cyclononane down the drain, as it can be
toxic to aquatic life.[10]

» Regulatory Compliance: Dispose of the waste container through an appropriate treatment
and disposal facility in accordance with all applicable local, state, and federal regulations.[6]

Safety Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Cyclononane,
from preparation to disposal.
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Caption: Workflow for Safe Handling of Cyclononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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